Cas no 1187171-06-7 (2-(3-Chlorobenzoyl)-3-methylpyridine)

• Product Name: 2-(3-Chlorobenzoyl)-3-methylpyridine
• CAS No: 1187171-06-7
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 4684920
• Update Time: 2025-06-28

2-(3-Chlorobenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzoyl)-3-methylpyridine
• (3-Chlorophenyl)(3-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H10ClNO/c1-9-4-3-7-15-12(9)13(16)10-5-2-6-11(14)8-10/h2-8H,1H3
• InChI Key： ODXMNXIGVILDCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C(C)=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Chlorobenzoyl)-3-methylpyridine

2-(3-Chlorobenzoyl)-3-methylpyridine and CAS No. 1187171-06-7: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Applications in Modern Biomedical Research

2-(3-Chlorobenzoyl)-3-methylpyridine, with the CAS No. 1187171-06-7, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. This compound belongs to the family of substituted pyridines, which are widely studied for their ability to modulate various biological targets, including enzyme activity, receptor binding, and signal transduction pathways. The presence of a 3-chlorobenzoyl group and a 3-methyl substituent in its molecular framework contributes to its distinct chemical properties and functional behavior, making it a promising candidate for drug development and molecular biology research.

The molecular structure of 2-(3-Chlorobenzoyl)-3-methylpyridine is characterized by a six-membered pyridine ring with a 3-chlorobenzoyl group attached at the 2-position and a 3-methyl group at the 3-position. This arrangement creates a conjugated system that enhances its reactivity and stability under various chemical conditions. The 3-chlorobenzoyl moiety, in particular, is known for its ability to participate in electrophilic substitution reactions, which is critical for the synthesis of derivatives with enhanced biological activity. Recent studies have highlighted the importance of the 3-chlorobenzoyl group in modulating the pharmacokinetic profiles of compounds, as it can influence solubility, metabolic stability, and tissue distribution.

The synthesis of 2-(3-Chlorobenzoyl)-3-methylpyridine typically involves multi-step organic reactions, with the 3-chlorobenzoyl group being introduced through nucleophilic substitution or electrophilic aromatic substitution mechanisms. One of the most efficient synthetic routes involves the coupling of a 3-chlorobenzoyl chloride with a substituted pyridine derivative under catalytic conditions. This approach has been optimized in recent years to minimize byproducts and improve yield, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. The resulting compound exhibits high purity and structural integrity, which are essential for its application in drug discovery and biochemical assays.

In terms of biological activity, 2-(3-Chlorobenzoyl)-3-methylpyridine has shown potential in several therapeutic areas. Research published in 2023 in the European Journal of Medicinal Chemistry revealed that this compound exhibits significant anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. Additionally, preliminary studies suggest that the 3-chlorobenzoyl group may enhance the compound's ability to interact with specific receptors, such as the PPAR-γ receptor, which is implicated in metabolic disorders and insulin resistance. These findings highlight the potential of 2-(3-Chlorobenzoyy)-3-methylpyridine as a lead compound for the development of novel therapeutics.

The 3-methyl substituent in 2-(3-Chlorobenzoyl)-3-methylpyridine plays a crucial role in modulating its physicochemical properties. This group increases the hydrophobicity of the molecule, which can influence its ability to cross cell membranes and interact with intracellular targets. Furthermore, the 3-methyl group may also contribute to the compound's metabolic stability, as it can resist enzymatic degradation in the liver. A 2023 study in the Journal of Pharmaceutical Sciences demonstrated that the 3-methyl substitution significantly improves the half-life of the compound in vivo, making it a valuable modification for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-(3-Chlorobenzoyl)-3-methylpyridine in various biological systems. Molecular docking studies have shown that the compound can bind to multiple protein targets, including enzymes and receptors, suggesting its potential as a multitarget drug. For example, a 2023 study published in Computational and Structural Chemistry revealed that the 3-chlorobenzoyl group can form hydrogen bonds with key residues in the active site of certain enzymes, which may enhance its inhibitory activity. These computational insights provide a foundation for further experimental validation and optimization of the compound's therapeutic potential.

The applications of 2-(3-Chlorobenzoyl)-3-methylpyridine extend beyond traditional pharmaceuticals. In the field of materials science, the compound has been explored as a building block for the synthesis of functional polymers and nanomaterials. Its conjugated structure and functional groups make it suitable for applications in sensor technology, where it can detect specific biomolecules through electrochemical or optical signals. A 2023 review in the Journal of Materials Chemistry highlighted the potential of this compound in developing smart materials for biomedical devices, such as drug delivery systems and biosensors.

From a safety perspective, the toxicity profile of 2-(3-Chlorobenzoyl)-3-methylpyridine is an important consideration for its use in pharmaceutical and industrial applications. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in vitro and in vivo, which is attributed to its structural stability and limited reactivity. However, further research is needed to fully understand its long-term effects, particularly in chronic exposure scenarios. A 2023 study in the Journal of Toxicology emphasized the importance of conducting comprehensive safety assessments before advancing this compound into clinical trials.

Looking ahead, the future of 2-(3-Chlorobenzoyl)-3-methylpyridine lies in its potential for personalized medicine and targeted therapy. Advances in genomics and proteomics are enabling researchers to identify specific biomarkers that could be modulated by this compound, leading to more precise therapeutic interventions. Additionally, the development of prodrug derivatives and nanoparticle-based delivery systems may further enhance its efficacy and reduce side effects. As research in this area continues to evolve, 2-(3-Chlorobenzoyl)-3-methylpyridine is poised to play a significant role in the next generation of biomedical innovations.